Cas no 2228165-82-8 (4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione)

• Product Name: 4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione
• CAS No: 2228165-82-8
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 6410316
• PubChem ID: 165662955
• Update Time: 2025-08-03

4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione
• EN300-1805421
• 2228165-82-8

• Inchi： 1S/C13H12N2O3/c1-15-10-5-3-2-4-9(10)13(14-15)8-6-11(16)18-12(17)7-8/h2-5,8H,6-7H2,1H3
• InChI Key： PQKGYWBKSCKNKS-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1C2C=CC=CC=2N(C)N=1)=O

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.2Ų

Additional information on 4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione

Introduction to 4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione (CAS No: 2228165-82-8)

4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic oxane derivative, identified by the chemical identifier CAS No: 2228165-82-8, has garnered attention due to its promising applications in medicinal chemistry and drug discovery. The compound’s molecular structure incorporates a 1-methyl-1H-indazol-3-yl moiety, which is a key pharmacophore that contributes to its interaction with biological targets. The oxane ring further enhances its structural complexity, offering a scaffold for diverse functional modifications that could modulate its pharmacological properties.

The synthesis of 4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione involves meticulous chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of the indazole core, followed by the introduction of the oxane ring through controlled condensation reactions. This synthetic route underscores the importance of precision in reaction conditions to achieve high yields and purity, which are critical for pharmaceutical applications. Recent advancements in catalytic methods have improved the efficiency of these synthetic steps, making the production of this compound more scalable and cost-effective.

One of the most compelling aspects of 4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione is its potential as a lead compound in drug development. The 1-methyl-1H-indazol-3-yl group is known for its ability to interact with various biological receptors, including those involved in metabolic disorders and neurological diseases. Studies have shown that derivatives of indazole exhibit inhibitory effects on enzymes such as PDE4 and PDE10, which are implicated in conditions like inflammation and Parkinson’s disease. The oxane ring’s incorporation into the molecule adds another layer of complexity, potentially influencing solubility and bioavailability—key factors in drug formulation.

Recent research has focused on exploring the pharmacological profile of 4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione through both computational modeling and experimental validation. Computational studies have predicted that this compound may exhibit binding affinity to targets relevant to cancer therapy, such as kinases and transcription factors. These predictions are supported by experimental data showing moderate activity against certain cancer cell lines in vitro. Furthermore, the compound’s structural features make it a candidate for further derivatization, allowing researchers to fine-tune its properties for specific therapeutic applications.

The oxane ring in 4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione is particularly noteworthy for its ability to enhance molecular flexibility, which can be advantageous in drug design. Flexible scaffolds often lead to improved binding kinetics and reduced off-target effects, making them desirable in developing novel therapeutics. Additionally, the presence of multiple reactive sites on the molecule allows for diverse chemical modifications, enabling the creation of libraries of analogs with tailored pharmacological activities. Such libraries are instrumental in high-throughput screening programs aimed at identifying compounds with optimal efficacy and safety profiles.

In terms of pharmacokinetic properties, 4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione demonstrates interesting characteristics that warrant further investigation. Preliminary studies suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability, indicating potential for clinical translation. However, challenges such as solubility issues may need to be addressed through structural optimization. Techniques like molecular dynamics simulations have been employed to understand how this compound behaves within biological membranes, providing insights into its absorption and distribution mechanisms.

The therapeutic potential of 4-(1-methyl-1H-indazol-3-yl)oxane-2,6-dione extends beyond oncology; it has also shown promise in treating inflammatory diseases. The 1-methyl-1H-indazol-3-yl moiety’s ability to modulate inflammatory pathways has been observed in preclinical models, where it demonstrated anti-inflammatory effects comparable to existing therapeutics but with a more favorable side-effect profile. This makes it an attractive candidate for further development into treatments for conditions like rheumatoid arthritis or chronic inflammation associated with metabolic syndrome.

As research progresses, interdisciplinary approaches combining synthetic chemistry with bioinformatics are expected to accelerate the discovery and optimization of compounds like 4-(1-methyl-1H-indazol-3-yloxane)-2,6-dione (CAS No: 2228165–82–8). By leveraging machine learning algorithms to predict molecular properties and prioritize candidates for experimental testing, researchers can significantly reduce the time and resources required for drug development. This synergy between computational tools and traditional wet-lab techniques is revolutionizing how new drugs are discovered and validated.

The future prospects for 4-(1-methyl–indazo[3′] azol–3–yloxy]-oxanone (CAS No: 2228165–82–8) are bright due to its versatile structural framework and potential therapeutic applications. Continued exploration into its biological activities will likely uncover new indications beyond those currently under investigation. Moreover, advancements in green chemistry principles may enable more sustainable synthetic routes, aligning with global efforts toward environmentally responsible pharmaceutical production.